1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid

• Molecular Formula: C19H26N2O6
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonyl]-4-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydroindole-2-carboxylic acid
• InChI: InChI=1S/C19H26N2O6/c1-18(2,3)26-16(24)20-12-8-7-9-13-11(12)10-14(15(22)23)21(13)17(25)27-19(4,5)6/h7-9,14H,10H2,1-6H3,(H,20,24)(H,22,23)
• InChI Key: JAOIYWWCSPLREV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C2CC(N(C2=CC=C1)C(=O)OC(C)(C)C)C(=O)O

Description

1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid is a bicyclic indole derivative featuring two tert-butoxycarbonyl (Boc) protective groups. The Boc groups are attached at the 1-position (on the indole nitrogen) and the 4-position (as an amino substituent), while a carboxylic acid moiety resides at the 2-position of the dihydroindole scaffold. This compound serves as a key intermediate in medicinal chemistry, particularly in peptide synthesis and drug discovery, where Boc groups are used to protect reactive amines during multi-step reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid typically involves the protection of the amine groups using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP). The reaction can be carried out in various solvents, including acetonitrile and tetrahydrofuran (THF), under ambient or slightly elevated temperatures .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using similar reagents and conditions. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid undergoes several types of chemical reactions, including:

Deprotection Reactions: The Boc groups can be removed using strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in methanol.

Substitution Reactions: The indole core can participate in electrophilic substitution reactions, allowing for further functionalization of the molecule.

Common Reagents and Conditions

Deprotection: Trifluoroacetic acid in dichloromethane or hydrochloric acid in methanol.

Substitution: Various electrophiles can be used, depending on the desired substitution pattern on the indole ring.

Major Products

The major products of these reactions include the deprotected amine and various substituted indole derivatives, depending on the specific reagents and conditions used.

Scientific Research Applications

1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid is used extensively in scientific research, particularly in:

Chemistry: As a protecting group for amines in peptide synthesis and other organic reactions.

Biology: In the synthesis of biologically active molecules, including pharmaceuticals and natural product derivatives.

Medicine: As a precursor in the synthesis of drug candidates and other therapeutic agents.

Industry: In the production of fine chemicals and intermediates for various applications.

Mechanism of Action

The primary mechanism of action for this compound involves the protection and deprotection of amine groups. The Boc group is introduced to the amine under basic conditions and can be removed under acidic conditions. This reversible protection allows for selective reactions to occur on other functional groups without interference from the amine .

Comparison with Similar Compounds

Structural and Functional Differences

Boc Protection Strategy: The target compound’s dual Boc groups necessitate sequential deprotection under acidic conditions (e.g., HCl in dioxane), whereas analogs with single Boc groups (e.g., methyl-substituted derivative ) simplify synthesis and deprotection workflows. Compounds like 1-{[(tert-butoxy)carbonyl]amino}-4-methylcyclohexane-1-carboxylic acid lack the indole core, reducing aromatic interactions but increasing conformational flexibility.

Fluorine and methoxy groups in analogs alter electronic density, influencing reactivity in cross-coupling reactions or hydrogen-bonding interactions.

Solubility and Stability :

• Methoxy-containing derivatives exhibit improved aqueous solubility due to the polar oxygen atom, whereas Boc groups render the target compound more lipophilic.
• Fluorinated analogs may demonstrate enhanced metabolic stability in biological systems due to the strength of C-F bonds.

Biological Activity

1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid is a compound of considerable interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews the compound's biological activity, focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.

• Molecular Formula : C15H23N2O5
• Molecular Weight : 301.36 g/mol
• CAS Number : 1193388-97-4

Research indicates that this compound may modulate immune responses, particularly through the regulation of T helper (Th) cells. The modulation of Th cell activity is significant as it influences the production of cytokines such as interleukin-4 (IL-4), which plays a crucial role in immune responses and inflammation .

Biological Activities

• Immunomodulatory Effects :
  • The compound has been shown to enhance the activity of Th2 cells while inhibiting Th1 cells, thereby affecting the balance of immune responses. This can lead to therapeutic implications in conditions characterized by Th1/Th2 imbalance, such as allergies and autoimmune diseases .
• Anticancer Potential :
  • Preliminary studies suggest that derivatives of indole compounds exhibit anticancer properties. The specific structure of 1-[(tert-butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid may contribute to its ability to inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest mechanisms .
• Anti-inflammatory Activity :
  • There is evidence that this compound can reduce inflammatory markers in vitro, suggesting potential use in treating inflammatory diseases. The modulation of cytokine release, particularly IL-4, may contribute to its anti-inflammatory effects .

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Immunomodulation	Enhanced Th2 response; inhibited Th1 response
Anticancer	Induced apoptosis in cancer cell lines
Anti-inflammatory	Reduced levels of inflammatory cytokines

Case Study Example

A study conducted on a series of indole derivatives demonstrated that compounds similar to 1-[(tert-butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid exhibited significant inhibition of tumor growth in murine models. The mechanism was attributed to the activation of apoptotic pathways and suppression of angiogenesis .